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Compound of Interest

Compound Name: STAT3-IN-25

Cat. No.: B12360986

Get Quote

This document provides essential safety and logistical information for the proper disposal of

STAT3-IN-25, a potent STAT3 inhibitor. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Summary of Key Information
The following table summarizes critical data for STAT3-IN-25.
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Parameter Information Source

Product Name STAT3-IN-25 MedchemExpress

Synonyms Compound 2p MedchemExpress

Primary Function Potent STAT3 inhibitor MedchemExpress

Primary Hazard

Assumed to be harmful if

swallowed and toxic to aquatic

life with long-lasting effects,

based on similar compounds.

[1]

DC Chemicals

Storage (Powder)
-20°C for 1 month or -80°C for

6 months.[2]
MedchemExpress

Storage (in solvent) -80°C.[1] DC Chemicals

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.[1]

DC Chemicals

Experimental Workflow for Disposal
The following workflow diagram illustrates the decision-making process and steps for the

proper disposal of STAT3-IN-25.
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Start: Identify Waste

Waste Assessment

Solid Waste Disposal Liquid Waste Disposal

Final Disposal

STAT3-IN-25 Waste Identified

Solid Waste
(e.g., powder, contaminated vials)

Is it solid?

Liquid Waste
(e.g., dissolved in solvent, contaminated media)

Is it liquid?

Package in a sealed, labeled, hazardous waste container. Collect in a sealed, labeled, hazardous waste container for liquids.

Store in a designated hazardous waste accumulation area.

Contact Environmental Health & Safety (EHS) for pickup.

Store in secondary containment in a designated hazardous waste area.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of STAT3-IN-25 waste.

Step-by-Step Disposal Protocol
Researchers must adhere to the following step-by-step protocol for the disposal of STAT3-IN-
25. This procedure is based on general guidelines for hazardous chemical waste and should be

performed in accordance with institutional and local regulations.
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1. Personal Protective Equipment (PPE):

Before handling STAT3-IN-25 waste, ensure you are wearing appropriate PPE, including a

lab coat, safety goggles with side shields, and chemical-resistant gloves.[1]

2. Waste Segregation:

Solid Waste: Collect any solid STAT3-IN-25 waste, such as unused powder, contaminated

weighing paper, or empty vials, in a designated, sealable hazardous waste container.

Liquid Waste: Collect all liquid waste containing STAT3-IN-25, including solutions in organic

solvents or aqueous media, in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other, non-hazardous liquid waste streams.

3. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "STAT3-IN-
25," and the primary hazard(s) (e.g., "Toxic").

4. Storage:

Store the sealed hazardous waste container in a designated and secure waste accumulation

area within the laboratory. Liquid waste containers should be placed in secondary

containment to prevent spills.

5. Disposal:

Do not dispose of STAT3-IN-25 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

manifest and pickup.

STAT3 Signaling Pathway
The following diagram illustrates a simplified canonical STAT3 signaling pathway, which is the

target of STAT3-IN-25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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